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Compound of Interest

Compound Name: 2,3-Butanedithiol

Cat. No.: B1332177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 2,3-Butanedithiol (CAS RN: 4532-64-3), also known as 2,3-dimercaptobutane.

The information is curated for professionals in research, scientific, and drug development fields,

with a focus on delivering precise data and methodologies.

Core Physical Properties
The physical characteristics of 2,3-Butanedithiol are fundamental to its application in various

chemical and pharmaceutical contexts. A summary of its key quantitative data is presented

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C4H10S2 PubChem[1], ChemicalBook

Molecular Weight 122.25 g/mol
PubChem[1], ChemicalBook,

NIST WebBook[2]

Boiling Point 86-87 °C at 50 mmHg
PubChem[1], ChemicalBook,

The Good Scents Company[3]

69-70 °C at 28 mmHg The Good Scents Company[3]

Density 0.995 g/mL at 25 °C ChemicalBook

0.997 g/mL at 20 °C PubChem[1]

1.030 to 1.034 g/mL at 20 °C The Good Scents Company[3]

Refractive Index 1.5194 at 20 °C/D ChemicalBook

1.517-1.527 PubChem[1]

1.51800 to 1.52200 at 20 °C The Good Scents Company[3]

Solubility Insoluble in water
PubChem[1], The Good

Scents Company[3]

Soluble in alcohol and fats
PubChem[1], The Good

Scents Company[3]

Vapor Pressure
2.149 mmHg at 25 °C

(estimated)
The Good Scents Company[3]

Flash Point 126 °F (52.22 °C) TCC The Good Scents Company[3]

Experimental Protocols
The following sections detail the general methodologies for determining the key physical

properties of a liquid compound like 2,3-Butanedithiol. These represent standard laboratory

practices.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 2,3-Butanedithiol, which has a relatively high boiling point,

vacuum distillation is often employed to prevent decomposition.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

condenser, a receiving flask, and a thermometer. For vacuum distillation, a vacuum pump

and a manometer are connected to the system.

Sample Preparation: A small volume of 2,3-Butanedithiol is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

Distillation: The apparatus is evacuated to the desired pressure (e.g., 50 mmHg). The flask is

then heated gently.

Data Collection: The temperature at which the liquid boils and a steady stream of distillate is

collected is recorded as the boiling point at that specific pressure.

Determination of Density
Density is the mass per unit volume of a substance. The density of a liquid can be determined

using a pycnometer or a digital density meter.

Methodology (using a pycnometer):

Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is

then filled with a reference substance of known density (e.g., deionized water) at a specific

temperature, and weighed again. The exact volume of the pycnometer is calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2,3-
Butanedithiol at the same temperature.

Calculation: The pycnometer containing the sample is weighed. The mass of the 2,3-
Butanedithiol is determined by subtracting the mass of the empty pycnometer. The density

is then calculated by dividing the mass of the sample by the volume of the pycnometer.
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Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature-

dependent.

Methodology (using a refractometer):

Instrument Calibration: The refractometer is calibrated using a standard with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of 2,3-Butanedithiol are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken is also recorded.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of 2,3-Butanedithiol.
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Workflow for Physical Property Determination of 2,3-Butanedithiol

Sample Preparation

Property Measurement

Data Analysis & Reporting

Obtain pure 2,3-Butanedithiol sample

Boiling Point Determination
(Vacuum Distillation)

Density Measurement
(Pycnometry)

Refractive Index Measurement
(Refractometry)

Solubility Test
(Miscibility in various solvents)

Record all experimental data
(Temperature, Pressure, Mass, Volume)

Calculate final property values
and associated uncertainties

Compile data into a technical report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of 2,3-Butanedithiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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